4-(4-fluorobenzyl)-3-isopropyl-1-[(4-methyl-1,3-thiazol-5-yl)carbonyl]-1,4-diazepan-5-one

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-1-(4-methyl-1,3-thiazole-5-carbonyl)-3-propan-2-yl-1,4-diazepan-5-one
• InChI: InChI=1S/C20H24FN3O2S/c1-13(2)17-11-23(20(26)19-14(3)22-12-27-19)9-8-18(25)24(17)10-15-4-6-16(21)7-5-15/h4-7,12-13,17H,8-11H2,1-3H3
• InChI Key: FHFJSBZAKGEUOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CCC(=O)N(C(C2)C(C)C)CC3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O2S
• Molecular Weight: 389.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a fluorobenzyl group, an isopropyl group, a thiazolyl group, and a diazepanone group. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The thiazole ring in the molecule is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazole derivatives can undergo a variety of chemical reactions, including electrophilic substitution at the C-5 position and nucleophilic substitution at the C-2 position.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of such compounds would depend on their specific biological activity. Thiazole derivatives are known to have a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Safety and Hazards

The safety and hazards of such a compound would depend on its specific structure and biological activity. Some thiazole derivatives are used as drugs and have been tested for toxicity.

Future Directions

Thiazole derivatives are a focus of ongoing research due to their wide range of biological activities. Future research may involve the synthesis of new thiazole derivatives and testing their biological activities.